Cas no 2137145-42-5 (methyl({[(2R)-1-(2-nitrobenzenesulfonyl)piperidin-2-yl]methyl})amine)

• Product Name: methyl({[(2R)-1-(2-nitrobenzenesulfonyl)piperidin-2-yl]methyl})amine
• CAS No: 2137145-42-5
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• CID: 5786846
• PubChem ID: 165493969
• Update Time: 2025-06-08

methyl({[(2R)-1-(2-nitrobenzenesulfonyl)piperidin-2-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• EN300-1169566
• 2137145-42-5
• methyl({[(2R)-1-(2-nitrobenzenesulfonyl)piperidin-2-yl]methyl})amine

• Inchi： 1S/C13H19N3O4S/c1-14-10-11-6-4-5-9-15(11)21(19,20)13-8-3-2-7-12(13)16(17)18/h2-3,7-8,11,14H,4-6,9-10H2,1H3/t11-/m1/s1
• InChI Key： FMWHVQGOJULLLD-LLVKDONJSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCCC[C@@H]1CNC)(=O)=O

Computed Properties

• Exact Mass: 313.10962727g/mol
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 104Ų

Additional information on methyl({[(2R)-1-(2-nitrobenzenesulfonyl)piperidin-2-yl]methyl})amine

Professional Introduction to Methyl({[(2R)-1-(2-nitrobenzenesulfonyl)piperidin-2-yl]methyl})amine and CAS No. 2137145-42-5

Methyl({[(2R)-1-(2-nitrobenzenesulfonyl)piperidin-2-yl]methyl})amine, with the chemical identifier CAS No. 2137145-42-5, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The unique structural features of this molecule, particularly the presence of a nitrobenzenesulfonyl group and a piperidine ring, contribute to its potential pharmacological properties.

The piperidine moiety is a common pharmacophore in many bioactive molecules, known for its ability to enhance binding affinity and selectivity in biological targets. In the case of Methyl({[(2R)-1-(2-nitrobenzenesulfonyl)piperidin-2-yl]methyl})amine, the chiral center at the 2-position of the piperidine ring adds an additional layer of complexity, which can influence its interactions with biological receptors. This chirality is often exploited to improve the efficacy and reduce side effects of pharmaceutical compounds.

The nitrobenzenesulfonyl group is another critical feature of this compound. This moiety is frequently found in medicinal chemistry due to its ability to modulate electronic properties and enhance solubility. Recent studies have shown that nitroaromatic compounds can exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of this group in Methyl({[(2R)-1-(2-nitrobenzenesulfonyl)piperidin-2-yl]methyl})amine suggests that it may possess similar therapeutic potential.

In recent years, there has been a growing interest in the development of novel piperidine-based compounds for their potential applications in treating various diseases. The structural framework of Methyl({[(2R)-1-(2-nitrobenzenesulfonyl)piperidin-2-yl]methyl})amine aligns well with this trend. Researchers have been exploring ways to optimize the properties of these compounds by modifying their substituents to improve pharmacokinetic profiles and target specificity. The combination of the chiral piperidine ring and the electron-withdrawing nitrobenzenesulfonyl group makes this molecule a promising candidate for further investigation.

The synthesis of Methyl({[(2R)-1-(2-nitrobenzenesulfonyl)piperidin-2-yl]methyl})amine involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the nitro group into the benzene ring followed by sulfonylation and subsequent piperidine functionalization are key steps in its synthesis. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis methods, have been employed to achieve the desired stereochemical outcomes.

One of the most exciting aspects of Methyl({[(2R)-1-(2-nitrobenzenesulfonyl)piperidin-2-yl]methyl})amine is its potential application in drug discovery. The compound's unique structure suggests that it may interact with biological targets in novel ways, offering new opportunities for therapeutic intervention. Current research is focused on evaluating its activity against various disease-related targets, including enzymes and receptors involved in inflammation and cancer. Preliminary studies have shown promising results, indicating that this compound may have significant therapeutic value.

The development of new pharmaceuticals relies heavily on understanding the structure-activity relationships (SAR) of potential drug candidates. Methyl({[(2R)-1-(2-nitrobenzenesulfonyl)piperidin-2-yl]methyl})amine provides an excellent model for studying these relationships due to its complex structural features. By systematically modifying its substituents and studying the resulting changes in biological activity, researchers can gain valuable insights into how different molecular structures influence drug efficacy.

In conclusion, Methyl({[(2R)-1-(2-nitrobenzenesulfonyl)piperidin-2-yl]methyl})amine (CAS No. 2137145-42-5) is a compound with significant potential in the field of pharmaceutical research. Its unique structural features, including the chiral piperidine ring and the nitrobenzenesulfonyl group, make it an attractive candidate for further study. Ongoing research aims to elucidate its biological activities and explore its therapeutic applications. As our understanding of molecular interactions continues to grow, compounds like Methyl({[(2R)-1-(2-nitrobenzenesulfonyl)piperidin-2-yl]methyl})amine will play a crucial role in shaping the future of drug discovery and development.